Cas no 1212968-03-0 ((R)-3-(1-Aminobutyl)benzonitrile hydrochloride)

(R)-3-(1-Aminobutyl)benzonitrile hydrochloride is a chiral organic compound featuring a benzonitrile core substituted with an aminobutyl group at the 3-position. The (R)-enantiomer configuration ensures stereochemical specificity, making it valuable in asymmetric synthesis and pharmaceutical research. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in medicinal chemistry for targeting receptor-specific interactions. Its well-defined structure and high purity make it suitable for rigorous synthetic applications, including the preparation of enantiomerically pure drugs or chiral catalysts. Proper storage under anhydrous conditions is recommended to maintain integrity.

(R)-3-(1-Aminobutyl)benzonitrile hydrochloride structure

1212968-03-0 structure

Product Name:(R)-3-(1-Aminobutyl)benzonitrile hydrochloride

CAS No:1212968-03-0

MF:C₁₁H₁₅ClN₂

MW:210.703201532364

MDL:MFCD08439517

CID:1030275

PubChem ID:53484833

Update Time:2025-11-06

(R)-3-(1-Aminobutyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-3-(1-Aminobutyl)benzonitrile hydrochloride
- 3-[(1R)-1-aminobutyl]benzonitrile,hydrochloride
- 3-[(1R)-1-aminobutyl]benzonitrile;hydrochloride
- 3-[(1R)-1-Aminobutyl]benzonitrile--hydrogen chloride (1/1)
- (R)-3-(1-Aminobutyl)benzonitrilehydrochloride
- 1212968-03-0
- AKOS015923268
- DTXSID00704253
- 3-((1r)-1-aminobutyl)benzenecarbonitrile hydrochloride
- MDL： MFCD08439517
- Inchi： 1S/C11H14N2.ClH/c1-2-4-11(13)10-6-3-5-9(7-10)8-12;/h3,5-7,11H,2,4,13H2,1H3;1H/t11-;/m1./s1
- InChI Key： KYMHYQQUAIWCFO-RFVHGSKJSA-N
- SMILES： Cl.N[C@@H](C1C=CC=C(C#N)C=1)CCC

Computed Properties

Exact Mass: 210.0923762g/mol
Monoisotopic Mass: 210.0923762g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 192
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8Å²

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